Cas no 2580234-89-3 (6-Azaspiro[3.5]nonan-8-amine)

• Product Name: 6-Azaspiro[3.5]nonan-8-amine
• CAS No: 2580234-89-3
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 6259709
• PubChem ID: 165891158
• Update Time: 2025-05-20

6-Azaspiro[3.5]nonan-8-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6072515
• 6-azaspiro[3.5]nonan-8-amine
• 2580234-89-3
• 6-Azaspiro[3.5]nonan-8-amine

• Inchi： 1S/C8H16N2/c9-7-4-8(2-1-3-8)6-10-5-7/h7,10H,1-6,9H2
• InChI Key： RFCWAIXNMFJNPD-UHFFFAOYSA-N
• SMILES： N1CC(CC2(C1)CCC2)N

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38Ų

Additional information on 6-Azaspiro[3.5]nonan-8-amine

6-Azaspiro[3.5]nonan-8-amine (CAS No. 2580234-89-3): A Versatile Building Block in Modern Organic Synthesis

In the ever-evolving field of organic chemistry, 6-Azaspiro[3.5]nonan-8-amine (CAS No. 2580234-89-3) has emerged as a crucial spirocyclic amine compound with significant potential in pharmaceutical research and material science. This structurally unique molecule features a spiro-fused ring system that combines a six-membered azacycle with a five-membered carbocycle, creating a three-dimensional scaffold that is highly sought after in drug discovery programs.

The growing interest in 6-Azaspiro[3.5]nonan-8-amine derivatives stems from their ability to modulate biological targets with improved selectivity and metabolic stability compared to flat aromatic systems. Recent studies highlight its application in developing central nervous system (CNS) therapeutics, particularly for neurological disorders that represent some of today's most pressing medical challenges. The compound's spirocyclic amine structure contributes to enhanced blood-brain barrier penetration, making it valuable for neuropharmaceutical applications.

From a synthetic chemistry perspective, 6-Azaspiro[3.5]nonan-8-amine synthesis has attracted attention due to the challenges posed by its spiro center formation. Modern synthetic approaches often employ transition metal-catalyzed cyclization or photochemical methods to construct this privileged scaffold. The compound serves as a versatile amine building block that can be further functionalized at both the amine group and the spirocyclic framework, enabling the creation of diverse molecular architectures.

The pharmaceutical industry's shift toward three-dimensional drug molecules has significantly increased demand for spirocyclic compounds like 6-Azaspiro[3.5]nonan-8-amine. Compared to traditional planar structures, these molecules often demonstrate improved physicochemical properties, including better solubility and reduced off-target effects. Researchers are particularly interested in its potential for developing next-generation kinase inhibitors and GPCR modulators, addressing current limitations in drug discovery.

Material scientists have also explored applications of 6-Azaspiro[3.5]nonan-8-amine-based polymers, where its rigid spiro structure contributes to thermal stability and unique optical properties. The compound's ability to introduce both nitrogen functionality and three-dimensionality makes it valuable for creating advanced materials with tailored characteristics. Recent patents highlight its use in high-performance coatings and electronic materials, particularly in the development of organic semiconductors.

Quality control of 6-Azaspiro[3.5]nonan-8-amine presents specific analytical challenges due to its structural complexity. Advanced techniques such as chiral HPLC and NMR spectroscopy are typically employed to ensure purity and proper stereochemistry. The compound's stability profile has been extensively studied, with data suggesting excellent compatibility with most common organic solvents and moderate stability under acidic conditions.

The commercial availability of 6-Azaspiro[3.5]nonan-8-amine has expanded significantly in recent years, reflecting growing market demand. Current pricing trends indicate a premium for enantiomerically pure forms, particularly for pharmaceutical applications. Several contract research organizations now offer custom synthesis services for 6-Azaspiro[3.5]nonan-8-amine derivatives, enabling rapid exploration of structure-activity relationships in drug discovery programs.

Environmental and safety assessments of 6-Azaspiro[3.5]nonan-8-amine suggest a favorable profile compared to many aromatic amines. Its biodegradability and low bioaccumulation potential make it an attractive option for sustainable chemistry applications. Proper handling procedures should still be followed, particularly regarding its amine functionality, but it doesn't present the same concerns as many traditional amine compounds.

Future research directions for 6-Azaspiro[3.5]nonan-8-amine include exploring its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's three-dimensional structure and amine handle make it particularly suitable for linker design in these emerging therapeutic modalities. Additional investigations are underway to evaluate its utility in metal-organic frameworks (MOFs) and other advanced materials.

For researchers working with 6-Azaspiro[3.5]nonan-8-amine, proper storage conditions are essential to maintain stability. The compound should be kept in airtight containers under inert atmosphere at low temperatures, protected from light and moisture. These precautions help prevent degradation and maintain the compound's reactivity for subsequent transformations.

The intellectual property landscape surrounding 6-Azaspiro[3.5]nonan-8-amine has become increasingly active, with numerous patents filed in recent years covering synthetic methods, derivatives, and specific applications. This reflects the compound's growing importance across multiple industries and suggests continued interest in its unique structural features.

Analytical reference standards for 6-Azaspiro[3.5]nonan-8-amine are now commercially available, facilitating method development and quality control in research laboratories. These standards typically include comprehensive characterization data, enabling researchers to verify compound identity and purity for their specific applications.

In conclusion, 6-Azaspiro[3.5]nonan-8-amine (CAS No. 2580234-89-3) represents a fascinating example of how spirocyclic amine chemistry is enabling advances across multiple scientific disciplines. Its unique structural features, combined with versatile reactivity, position it as a valuable tool for addressing current challenges in medicinal chemistry and materials science. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow significantly in the coming years.